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Compound of Interest

Compound Name: Myristoyl methyl glucamide

Cat. No.: B12729702 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Myristoyl Methyl Glucamide is a non-ionic surfactant derived from renewable resources,

positioning it as a sustainable alternative to traditional surfactants in a variety of laboratory

applications. Its biodegradable nature, coupled with mildness and versatile surfactant

properties, makes it an attractive candidate for use in sensitive biological systems and

environmentally conscious research environments. This guide provides a comprehensive

overview of its core properties, detailed experimental protocols for its characterization, and

potential applications in research and drug development.

Core Properties and Performance Data
Myristoyl Methyl Glucamide's performance as a surfactant is defined by several key

parameters. While specific data for the pure substance is not always readily available in public

literature, the following tables summarize known information for commercially available

products containing Lauroyl/Myristoyl Methyl Glucamide (such as GlucoTain® Flex) and

provide a template for data that should be determined experimentally for specific laboratory

applications.[1]

Table 1: Physicochemical and Surfactant Properties of Myristoyl Methyl Glucamide-

Containing Products
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Property Value Test Condition

INCI Name
Lauroyl/Myristoyl Methyl

Glucamide
-

Appearance
Yellowish paste at 20°C, Clear

liquid at 50°C
-

Active Substance Approx. 35% -

HLB (Griffin) 11.5 Calculated

Melting Point Approx. 32-34°C -

pH (10% aq. solution) 4.8 - 6.8 -

Critical Micelle Concentration

(CMC)

Data not available, requires

experimental determination
See Protocol 1

Surface Tension at CMC
Data not available, requires

experimental determination
See Protocol 2

Table 2: Biodegradability and Cytotoxicity Profile

Parameter Result Method

Ready Biodegradability Readily biodegradable OECD 301F

Cytotoxicity (IC50) on Human

Keratinocytes (HaCaT)

Data not available, requires

experimental determination
MTT Assay (See Protocol 3)

Experimental Protocols
To empower researchers to fully characterize Myristoyl Methyl Glucamide for their specific

needs, detailed methodologies for key experiments are provided below.

Protocol 1: Determination of Critical Micelle
Concentration (CMC) using a Fluorescence Probe

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12729702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12729702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The CMC is a fundamental property of a surfactant, indicating the concentration at which

micelles begin to form.[2] The fluorescence probe method is a sensitive technique for

determining the CMC of non-ionic surfactants.[3][4]

Materials:

Myristoyl Methyl Glucamide

Pyrene (fluorescent probe)

High-purity water

Volumetric flasks

Spectrofluorometer

Procedure:

Prepare a stock solution of pyrene in a suitable organic solvent (e.g., acetone) at a

concentration of approximately 10⁻³ M.

Prepare a series of aqueous solutions of Myristoyl Methyl Glucamide with varying

concentrations, bracketing the expected CMC.

To each surfactant solution, add a small aliquot of the pyrene stock solution to achieve a final

pyrene concentration of approximately 10⁻⁶ M. Ensure the volume of the organic solvent is

minimal to not affect the properties of the aqueous solution.

Allow the solutions to equilibrate for a set period (e.g., 24 hours) at a constant temperature.

Measure the fluorescence emission spectra of each solution using a spectrofluorometer. The

excitation wavelength for pyrene is typically around 335 nm.

Record the intensities of the first (I₁) and third (I₃) vibronic peaks of the pyrene emission

spectrum (approximately 373 nm and 384 nm, respectively).

Plot the ratio of the intensities (I₁/I₃) as a function of the logarithm of the surfactant

concentration.
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The CMC is determined from the inflection point of the resulting sigmoidal curve, which can

be identified as the point of maximum change in the I₁/I₃ ratio.

Prepare Pyrene Stock Solution

Add Pyrene to Surfactant Solutions

Prepare Serial Dilutions of Myristoyl Methyl Glucamide

Equilibrate Samples Measure Fluorescence Spectra Plot I1/I3 Ratio vs. log(Concentration) Determine CMC from Inflection Point

Clean and Calibrate Wilhelmy Plate

Measure Surface Tension for Each Concentration

Prepare Surfactant Solution Series

Plot Surface Tension vs. log(Concentration) Identify CMC and Surface Tension at CMC
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Preparation

Treatment & Incubation

MTT Assay

Data Analysis

Culture HaCaT Cells

Seed Cells in 96-well Plates

Treat Cells with Surfactant

Prepare Surfactant Dilutions

Incubate for Exposure Time

Add MTT Reagent

Incubate for Formazan Formation

Solubilize Formazan Crystals

Measure Absorbance

Calculate Cell Viability

Determine IC50 Value
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The Challenge

The Mechanism

The Result

Poorly Soluble Drug

Drug Encapsulation

Myristoyl Methyl Glucamide

Micelle Formation

Enhanced Aqueous Solubility

Improved Bioavailability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12729702#myristoyl-methyl-glucamide-
as-a-biodegradable-surfactant-in-lab-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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